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Compound of Interest

Compound Name: 4-Azidophenylarsonic acid

Cat. No.: B12366819

An In-depth Technical Guide to 4-
Azidophenylarsonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Azidophenylarsonic acid, a
compound of interest in immunological research. Due to the limited availability of public data for
this specific molecule, this guide also includes information on the closely related and well-
documented precursor, 4-Aminophenylarsonic acid, to provide a more complete context.

Chemical Identity and Properties

4-Azidophenylarsonic acid is an organoarsenic compound characterized by the presence of
an azide functional group. While it is cited as a tool in immunological studies, a dedicated CAS
number is not readily available in public chemical databases. The molecular weight has been
reported by commercial suppliers.

Table 1: Physicochemical Properties of 4-Azidophenylarsonic Acid and its Precursor
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4-Aminophenylarsonic

Property 4-Azidophenylarsonic Acid . . .
Acid (p-Arsanilic Acid)
CAS Number Not Available 98-50-0[1][2][3]
Molecular Formula CeHsASN303 CeHsAsSNO3[1][2]
Molecular Weight 243.05 217.05 g/mol [3]
White to light yellow powder or
Appearance -
crystals[1]
Melting Point - =300 °CJ[3]
Sparingly soluble in cold water;
soluble in concentrated
mineral acids, alkali carbonate
Solubility - solutions, alcohol, and diethyl
ether. Practically insoluble in
acetone, benzene, and
chloroform.[3]
) ] ) p-Arsanilic acid, 4-
Synonyms p-Azidophenylarsonic acid ) ) ]
Aminobenzenearsonic acid[1]
Synthesis

A specific, peer-reviewed synthesis protocol for 4-Azidophenylarsonic acid is not readily

found in the scientific literature. However, a plausible and common method for its synthesis

would involve the diazotization of its precursor, 4-Aminophenylarsonic acid (p-arsanilic acid),

followed by a reaction with an azide salt, such as sodium azide. This is a standard chemical

transformation for converting an aromatic amine to an aromatic azide.

Plausible Synthesis Workflow
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Starting Material

4-Aminophenylarsonic acid
(p-Arsanilic acid)

Forms diazonium salt intermediate

4 Reaction Steps )

\ 4
1. Diazotization
(NaNOz, HCI, 0-5 °C)

Intermediate reacts with azide

2. Azide Substitution
(NaNs)

- J

Yields final product

Final Product

G—Azidophenylarsonic aci(D
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4-Azidophenylarsonic Carrier Protein
acid (Hapten) (e.g., BSA, Ovalbumin)

Hapten-Carrier
Conjugate

Elicits immune response

Immune System
Recognition

Produces

Anti-Hapten
Antibodies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12366819#4-azidophenylarsonic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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